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Compound of Interest

Compound Name: 5-Methyl-1H-indazol-4-ol

CAS No.: 1360968-74-6

Cat. No.: B1437451

Get Quote

Abstract & Strategic Overview
The scaffold 5-methyl-1H-indazol-4-ol represents a "privileged structure" in medicinal

chemistry, particularly for kinase inhibitors and GPCR ligands. However, its functionalization

presents a tripartite challenge:

Tautomeric Ambiguity: The indazole core exists in equilibrium between

and

forms.[1]

Chemoselectivity: Competition between the phenolic hydroxyl (C4-OH) and the pyrazole

nitrogen (N1-H).

Steric Hindrance: The C5-methyl group exerts significant ortho-steric strain on the C4-

hydroxyl, retarding standard

trajectories.
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This guide provides validated protocols to navigate these challenges, utilizing pKa-driven

strategies to achieve high chemoselectivity.

The Reactivity Landscape
The core principle of these protocols relies on the acidity difference between the two

nucleophilic sites:

C4-Phenolic OH: pKa

9.5 – 10.5 (More acidic)

N1-Indazole NH: pKa

13.8 (Less acidic)

By manipulating base strength and solvent polarity, we can selectively activate the oxygen or

the nitrogen.
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Figure 1: Chemoselectivity map driven by pKa differences and steric constraints.

Protocol A: Chemoselective O-Alkylation (The
"Shielding" Approach)
Objective: Functionalize the C4-OH while leaving the N1-H intact. Challenge: The C5-methyl

group blocks the trajectory for standard alkyl halides. Solution: The Mitsunobu Reaction is the

gold standard here. It activates the oxygen directly, pulling it away from the steric bulk, and
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operates under neutral conditions where the N1-H (pKa ~13.8) remains protonated and

unreactive.

Materials
Substrate: 5-Methyl-1H-indazol-4-ol (1.0 equiv)

Alcohol (R-OH): 1.2 – 1.5 equiv (Primary alcohols preferred)

Phosphine: Triphenylphosphine (

) or Polymer-supported

(1.5 equiv)

Azodicarboxylate: DIAD (Diisopropyl azodicarboxylate) (1.5 equiv)

Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology
Preparation: In a flame-dried round-bottom flask under Argon, dissolve 5-Methyl-1H-
indazol-4-ol (1.0 eq), the target alcohol (R-OH, 1.2 eq), and

(1.5 eq) in anhydrous THF.

Cooling: Cool the mixture to 0°C using an ice bath. Critical: Lower temperature prevents

azodicarboxylate decomposition and side reactions.

Addition: Add DIAD (1.5 eq) dropwise over 20 minutes. The solution will turn yellow/orange.

Reaction: Allow the reaction to warm to room temperature (25°C) and stir for 12–18 hours.

Expert Note: Due to the C5-methyl steric hindrance, reaction times are longer than typical

phenol ethers. If conversion is <50% at 6 hours, sonicate the mixture for 30 minutes.

Quench & Workup: Dilute with EtOAc. Wash with sat.

(removes hydrazine byproducts) and Brine. Dry over
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.[2]

Purification: Flash chromatography (Hexane/EtOAc).

Validation: The product should show the disappearance of the broad phenolic OH signal

(~9.8 ppm) in

NMR, while the Indazole NH (~13.0 ppm) remains.

Protocol B: Regioselective N-Alkylation (N1-
Targeted)
Objective: Alkylate the N1 position. Challenge: Preventing N2 alkylation and O-alkylation.

Solution: Use a strong base (

) in a polar aprotic solvent (

or

). The sodium salt of the indazole forms a tight ion pair. At elevated temperatures or
thermodynamic equilibrium, the steric hindrance at N2 (proximity to the benzene ring fusion)
and electronic stability favor N1-alkylation.

Materials
Substrate: 5-Methyl-1H-indazol-4-ol (1.0 equiv)

Base: Sodium Hydride (60% dispersion in oil, 2.2 equiv)

Note: 2.2 equiv is required because the OH will also be deprotonated, effectively

protecting it as the phenoxide anion.

Electrophile: Alkyl Halide (R-X, 1.1 equiv)

Solvent: Anhydrous DMF or THF.

Step-by-Step Methodology
Deprotonation: Suspend NaH (2.2 eq) in anhydrous DMF at 0°C. Add the substrate solution

dropwise.
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Observation: Evolution of

gas. The solution will turn dark (phenoxide/indazolide dianion formation).

Equilibration: Stir at 0°C for 30 mins, then warm to RT for 30 mins. This ensures complete

dianion formation.

Addition: Cool back to 0°C. Add the Alkyl Halide (1.1 eq) slowly.

Mechanistic Insight: The phenoxide is sterically hindered by the C5-methyl and is less

nucleophilic toward soft electrophiles than the N1-anion. The N1 position is the most

nucleophilic and accessible site in the dianion.

Reaction: Stir at RT for 4-6 hours.

Quench: Carefully add water (exothermic). Adjust pH to ~6 with 1M HCl to reprotonate the

phenoxide (returning the OH group).

Extraction: Extract with EtOAc. The product is the 1-alkyl-5-methyl-1H-indazol-4-ol.

Analytical Validation & Troubleshooting
Data Summary Table

Parameter
C4-O-Alkylation (Protocol
A)

N1-Alkylation (Protocol B)

Primary Reagent DIAD / NaH (2.2 eq)

Key Intermediate Oxy-phosphonium salt Dianion (N- / O-)

Selectivity Driver
pKa (NH is too basic for

Mitsunobu)

Sterics (C5-Me blocks O; N2

hindered)

Diagnostic NMR
Loss of OH (~9.8ppm), NH

intact

Loss of NH (~13ppm), OH

intact

Typical Yield 65 - 85% 55 - 75%

Troubleshooting Guide
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Problem: Low yield in O-alkylation (Protocol A).

Root Cause:[2][3][4][5][6][7][8][9] The C5-methyl group is blocking the approach of the

bulky

-DIAD complex.

Fix: Switch to ADDP (1,1'-(azodicarbonyl)dipiperidine) and

(Tributylphosphine).

is less sterically demanding than

.

Problem: Mixture of N1 and N2 isomers in Protocol B.

Root Cause:[2][3][4][5][6][7][8][9] Kinetic control favors N2 in some solvents.

Fix: Switch solvent to THF and reflux. High temperature favors the thermodynamic N1

product.

Workflow Visualization
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Figure 2: Decision tree for experimental design based on target regiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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